Cas no 1417794-01-4 (N-((1-(2-Chloroacetyl)piperidin-4-yl)methyl)thiophene-3-carboxamide)

• Product Name: N-((1-(2-Chloroacetyl)piperidin-4-yl)methyl)thiophene-3-carboxamide
• CAS No: 1417794-01-4
• MF: C₁₃H₁₇ClN₂O₂S
• MW: 300.804280996323
• MDL: MFCD22631707
• CID: 2091839
• PubChem ID: 71304758
• Update Time: 2025-11-02

N-((1-(2-Chloroacetyl)piperidin-4-yl)methyl)thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((1-(2-Chloroacetyl)piperidin-4-yl)methyl)thiophene-3-carboxamide
• N-[[1-(2-chloroacetyl)piperidin-4-yl]methyl]thiophene-3-carboxamide
• DTXSID801157694
• 1417794-01-4
• DB-309418
• AKOS024464536
• Thiophene-3-carboxylic acid [1-(2-chloro-acetyl)-piperidin-4-ylmethyl]-amide
• G69813
• Thiophene-3-carboxylic acid [1-(2-chloro-acetyl)-piperidin-4-ylmethyl ]-amide
• 3-Thiophenecarboxamide, N-[[1-(2-chloroacetyl)-4-piperidinyl]methyl]-

• MDL： MFCD22631707
• Inchi： 1S/C13H17ClN2O2S/c14-7-12(17)16-4-1-10(2-5-16)8-15-13(18)11-3-6-19-9-11/h3,6,9-10H,1-2,4-5,7-8H2,(H,15,18)
• InChI Key： PDSRMHABZZTNOB-UHFFFAOYSA-N
• SMILES： ClCC(N1CCC(CNC(C2=CSC=C2)=O)CC1)=O

Computed Properties

• Exact Mass: 300.0699267g/mol
• Monoisotopic Mass: 300.0699267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 77.6Ų

Additional information on N-((1-(2-Chloroacetyl)piperidin-4-yl)methyl)thiophene-3-carboxamide

N-((1-(2-Chloroacetyl)piperidin-4-yl)methyl)thiophene-3-carboxamide (CAS 1417794-01-4): A Comprehensive Overview

N-((1-(2-Chloroacetyl)piperidin-4-yl)methyl)thiophene-3-carboxamide (CAS 1417794-01-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, with its unique molecular structure combining piperidine, thiophene, and chloroacetyl moieties, offers a wide range of potential applications. Researchers are particularly interested in its role as a building block for drug discovery and its potential bioactive properties.

The molecular formula of N-((1-(2-Chloroacetyl)piperidin-4-yl)methyl)thiophene-3-carboxamide is C13H17ClN2O2S, with a molecular weight of 300.80 g/mol. Its structure features a thiophene-3-carboxamide group linked to a piperidin-4-ylmethyl backbone, which is further modified by a 2-chloroacetyl substituent. This combination of functional groups makes it a versatile intermediate in organic synthesis.

Recent trends in pharmaceutical research highlight the growing demand for heterocyclic compounds like N-((1-(2-Chloroacetyl)piperidin-4-yl)methyl)thiophene-3-carboxamide. These compounds are particularly valuable in the development of small molecule therapeutics targeting various diseases. The thiophene ring system, in particular, is known for its prevalence in FDA-approved drugs, making this compound a promising candidate for further investigation.

From a synthetic chemistry perspective, CAS 1417794-01-4 offers several advantages. The presence of both amide and chloroacetyl functional groups provides multiple sites for further chemical modifications. This characteristic makes it valuable for structure-activity relationship (SAR) studies in medicinal chemistry programs. Researchers often utilize such compounds to explore new pharmacophores and optimize drug-like properties.

The pharmaceutical industry has shown increasing interest in piperidine-containing compounds like N-((1-(2-Chloroacetyl)piperidin-4-yl)methyl)thiophene-3-carboxamide. Piperidine scaffolds are present in numerous therapeutic agents, particularly those targeting the central nervous system. The combination with a thiophene carboxamide moiety may offer unique binding properties to biological targets, making it relevant for neuroscience research and drug development.

In terms of chemical properties, CAS 1417794-01-4 typically appears as a white to off-white solid at room temperature. Its solubility profile makes it suitable for various organic reactions, particularly in amide coupling and nucleophilic substitution reactions. The chloroacetyl group provides an excellent handle for further derivatization, which is crucial in combinatorial chemistry approaches.

The global market for specialized chemical intermediates like N-((1-(2-Chloroacetyl)piperidin-4-yl)methyl)thiophene-3-carboxamide has been growing steadily. Pharmaceutical companies and contract research organizations are constantly seeking novel building blocks for their drug discovery programs. This compound's unique structure positions it well in the fine chemicals market, particularly for researchers working on central nervous system targets or enzyme inhibitors.

Quality control and characterization of CAS 1417794-01-4 are typically performed using advanced analytical techniques. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly employed to ensure purity and confirm structure. These analytical methods are crucial for researchers who require high-quality building blocks for their synthetic projects.

From a safety perspective, proper handling procedures should be followed when working with N-((1-(2-Chloroacetyl)piperidin-4-yl)methyl)thiophene-3-carboxamide. While not classified as highly hazardous, standard laboratory precautions for organic compounds should be observed. This includes the use of personal protective equipment and proper ventilation, especially when handling the compound in powder form.

The future outlook for CAS 1417794-01-4 appears promising, given the continuous demand for novel pharmaceutical intermediates. As drug discovery efforts increasingly focus on targeted therapies and personalized medicine, specialized compounds like this will likely play a crucial role. Its structural features make it particularly interesting for researchers exploring GPCR targets or kinase inhibitors, which are hot areas in current drug development.

For researchers interested in obtaining N-((1-(2-Chloroacetyl)piperidin-4-yl)methyl)thiophene-3-carboxamide, several specialty chemical suppliers offer this compound. It's important to verify the certificate of analysis and purity specifications when sourcing this material for research purposes. The compound is typically available in small to medium quantities suitable for laboratory-scale investigations.

In conclusion, N-((1-(2-Chloroacetyl)piperidin-4-yl)methyl)thiophene-3-carboxamide (CAS 1417794-01-4) represents an interesting and versatile chemical building block with significant potential in pharmaceutical research. Its unique combination of structural features makes it valuable for various applications in drug discovery and medicinal chemistry. As research continues to explore new therapeutic avenues, compounds like this will remain important tools in the chemist's arsenal.